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Compound of Interest

Compound Name: Fluoxastrobin

Cat. No.: B1146873

Technical Support Center: Optimizing
Fluoxastrobin Spray Application

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in optimizing
spray application parameters for maximal Fluoxastrobin efficacy.

Frequently Asked Questions (FAQSs)

Q1: What is Fluoxastrobin and how does it work?

Fluoxastrobin is a systemic, broad-spectrum fungicide belonging to the strobilurin class of
chemicals.[1][2] Its mode of action is the inhibition of mitochondrial respiration in fungi, which
prevents energy production and leads to the pathogen's death.[1] Being a systemic fungicide, it
is absorbed by the plant and translocated throughout its tissues, including new growth,
providing both preventative and curative protection against a wide range of fungal diseases.[1]

[3]

Q2: What are the key spray application parameters to consider for optimizing Fluoxastrobin
efficacy?

To achieve maximum efficacy with Fluoxastrobin, it is crucial to optimize the following spray
application parameters:
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» Nozzle Type and Size: Influences droplet size and spray pattern.

o Droplet Size: Affects coverage, canopy penetration, and drift.

o Spray Volume (Carrier Rate): Determines the amount of water used to deliver the fungicide.
o Operating Pressure: Affects droplet size and flow rate.

o Use of Adjuvants: Can enhance spreading, sticking, and penetration of the fungicide.

e Environmental Conditions: Wind speed, temperature, and humidity can impact spray drift
and evaporation.

Q3: How does the systemic nature of Fluoxastrobin influence spray application strategy?

As a systemic fungicide, Fluoxastrobin is absorbed by the plant and moves within its vascular
system.[1][3] This means that while thorough coverage is beneficial, it is not as critical as for
contact fungicides. The primary goal is to ensure the droplets reach the plant surface where
they can be absorbed. Therefore, spray parameters should be optimized for deposition and
uptake rather than solely for complete surface coating. For systemic fungicides like
Fluoxastrobin, coarser droplets are often suitable as they are less prone to drift and can
effectively penetrate the plant canopy to reach the lower leaves and stems.[4]

Q4: Should I use an adjuvant with Fluoxastrobin?

The use of adjuvants can significantly improve the performance of Fluoxastrobin. Activator
adjuvants, such as surfactants and oils, can enhance the spreading of droplets on the leaf
surface and increase the penetration of the active ingredient.[5][6][7] Special-purpose
adjuvants can help mitigate issues like spray drift.[5][6] It is essential to consult the pesticide
label for recommendations on suitable adjuvants and their application rates.[5][7] A "jar test" is
also recommended to ensure the physical compatibility of the tank-mix components.[6]

Troubleshooting Guide
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Issue

Potential Cause(s)

Troubleshooting Steps

Poor Disease Control

Inadequate coverage

- Check Nozzle Selection: For
systemic fungicides like
Fluoxastrobin, air-induction
flat-fan nozzles that produce
coarse to very coarse droplets
are often recommended for
good canopy penetration and
drift reduction.[4][8] - Optimize
Spray Volume: Ensure
sufficient spray volume is used
to facilitate droplet deposition
on the target. Research
suggests that for systemic
products, higher water
volumes (e.g., 88 gallons/acre
or 823.1 liters/hectare) can be
beneficial, although newer
formulations may require less.
[8] - Adjust Boom Height:
Maintain an appropriate boom
height (e.g., 18-24 inches
above the target) to ensure
uniform coverage and
minimize drift.

Incorrect droplet size

- Select Appropriate Droplet
Size: While fine droplets can
offer better coverage, they are
more susceptible to drift.[9][10]
For systemic fungicides,
coarse to very coarse droplets
are generally preferred to
ensure the fungicide reaches
the plant canopy.[4][11] -
Adjust Pressure: Higher

operating pressures generally
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produce finer droplets, while
lower pressures result in
coarser droplets.[11] Operate
within the nozzle
manufacturer's recommended

pressure range.

Spray drift

- Monitor Wind Speed: Avoid
spraying in high wind
conditions. A light breeze (2-6
mph) can actually aid in
deposition.[12] - Use Drift-
Reducing Nozzles: Air-
induction nozzles are excellent
for reducing drift.[8] - Consider
Adjuvants: Drift control agents
can be added to the spray
mixture to increase droplet

size.[6]

Environmental Factors

- Temperature and Humidity:
High temperatures and low
humidity can lead to
evaporation of smaller
droplets.[12][13] Consider
spraying during cooler, more
humid parts of the day, such as
early morning.[12] -
Temperature Inversions: Avoid
spraying during temperature
inversions, which are common
on calm, clear nights and can
lead to significant drift.[13]

Uneven Application

Improper nozzle spacing or - Ensure Proper Overlap: For

boom height most flat-fan nozzles, a
minimum of 30% overlap
between nozzles is

recommended.[8] A 1:1 ratio of
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nozzle spacing to boom height
is a good general guideline.[8]
- Calibrate Sprayer: Regularly
calibrate your sprayer to
ensure uniform output from all
nozzles.[14][15] Replace any
nozzle with an output error of
more than 10% compared to a

new nozzle.[14]

- Clean Nozzles and Screens:

Regularly inspect and clean all
Clogged nozzles nozzles and screens to

prevent clogging and ensure a

uniform spray pattern.[14]

Data Presentation: Optimizing Spray Parameters

The following tables summarize key quantitative data for optimizing Fluoxastrobin spray
application.

Table 1: Recommended Nozzle Types and Droplet Sizes for Systemic Fungicides
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Suitability for

Recommended .
Nozzle Type ) Systemic Key Advantages
Droplet Size o
Fungicides
Excellent for drift
) ) Coarse to Very reduction and good
Air-Induction Flat-Fan Excellent ]
Coarse canopy penetration.[4]
[8]
Provides excellent
Extended-Range Flat- ) spray distribution over
Fine to Coarse Good )
Fan a wide range of
pressures.[3]
Provides two passes
) in one application,
) Medium to Very ]
Twin Flat-Fan Very Good enhancing coverage
Coarse i
on complex canopies.
[4]
Useful for applications
where thorough
Hollow Cone Fine to Medium Good coverage of dense

foliage is necessary.
[11]

Table 2: Influence of Spray Volume on Fungicide Efficacy
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Spray Volume

Efficacy for Systemic
Fungicides

Considerations

Low (e.g., < 10 gal/acre or <
93.5 L/ha)

May result in lower deposition
and reduced efficacy,
especially with fine nozzles.
[16]

Increased risk of poor

coverage.

Medium (e.g., 10-20 gal/acre
or 93.5-187 L/ha)

Often provides a good balance
between coverage and
efficiency for ground

applications.[17]

A common recommendation
for many fungicide

applications.

High (e.g., > 20 gal/acre or >
187 L/ha)

Can improve efficacy,
particularly for systemic
fungicides requiring good

canopy penetration.[8][16]

High volumes can sometimes
lead to runoff from the leaf
surface if oversaturation

occurs.[18]

Experimental Protocols

Protocol 1: Determining Optimal Nozzle Type and Droplet Size for Fluoxastrobin Application

Objective: To evaluate the effect of different nozzle types and resulting droplet sizes on the

efficacy of Fluoxastrobin for disease control.

Methodology:

o Experimental Setup:

o Select a research plot with a susceptible host plant and a history of the target fungal

disease.

o Divide the plot into smaller, randomized complete blocks, with each block containing all

treatment combinations.

o Include an untreated control group in each block.

e Treatments:
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o Nozzle Types: Test a minimum of three different nozzle types relevant for fungicide
application (e.g., Air-Induction Flat-Fan, Extended-Range Flat-Fan, Twin Flat-Fan).

o Operating Pressures: For each nozzle type, test a low and high pressure within the
manufacturer's recommended range to generate different droplet size spectrums (e.g.,
Medium and Coarse).

o Fluoxastrobin Application: Apply Fluoxastrobin at the label-recommended rate for the
target disease.

e Spray Application:
o Use a calibrated research sprayer with the selected nozzles.

o Conduct applications under consistent and favorable environmental conditions (low wind,
moderate temperature, and humidity).

o Record all application parameters, including travel speed, boom height, and environmental
conditions.

o Data Collection:

o Use water-sensitive paper placed within the plant canopy at different heights to assess
spray coverage and droplet density for each treatment.

o At appropriate intervals post-application, conduct disease severity assessments using a
standardized rating scale.

o At the end of the trial, measure relevant yield parameters.
e Data Analysis:

o Analyze the disease severity and yield data using appropriate statistical methods (e.g.,
ANOVA) to determine significant differences between treatments.

o Correlate the spray coverage data with the disease control efficacy to identify the optimal
nozzle and droplet size combination.
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Caption: Workflow for optimizing Fluoxastrobin spray parameters.

Click to download full resolution via product page

Caption: Mode of action of systemically applied Fluoxastrobin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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